Cas no 1553977-42-6 (IBT6A hydrochloride)

• Product Name: IBT6A hydrochloride
• CAS No: 1553977-42-6
• MF: C₂₂H₂₃ClN₆O
• MW: 422.9106
• CID: 2601439
• Update Time: 2025-07-15

IBT6A hydrochloride Chemical and Physical Properties

Names and Identifiers

• Btk inhibitor 1 (R enantiomer hydrochloride)
• IBT6A hydrochloride
• IBT6A (hydrochloride)
• AMY4346
• SB17984
• (R)-3-(4-Phenoxyphenyl)-1-(piperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine hydrochloride
• 3-(4-phenoxyphenyl)-1-[(3R)-piperidin-3-yl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine hydrochloride

• Inchi： 1S/C22H22N6O.ClH/c23-21-19-20(15-8-10-18(11-9-15)29-17-6-2-1-3-7-17)27-28(22(19)26-14-25-21)16-5-4-12-24-13-16;/h1-3,6-11,14,16,24H,4-5,12-13H2,(H2,23,25,26);1H/t16-;/m1./s1
• InChI Key： ATLAMSZMAHXMSQ-PKLMIRHRSA-N
• SMILES： Cl[H].O(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])C1C2=C(N([H])[H])N=C([H])N=C2N([C@@]2([H])C([H])([H])N([H])C([H])([H])C([H])([H])C2([H])[H])N=1

Computed Properties

• Exact Mass: 422.1621871 g/mol
• Monoisotopic Mass: 422.1621871 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 422.9
• Topological Polar Surface Area: 90.9

IBT6A hydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on IBT6A hydrochloride

IBT6A Hydrochloride (CAS No. 1553977-42-6): A Comprehensive Overview in Modern Chemical and Biomedical Research

The compound IBT6A hydrochloride, identified by the chemical abstracts service number CAS No. 1553977-42-6, has emerged as a significant molecule in the realm of chemical and biomedical research. This compound, a hydrochloride salt, has garnered attention due to its unique pharmacological properties and potential applications in therapeutic interventions. The hydrochloride form enhances the solubility and bioavailability of IBT6A, making it a promising candidate for further exploration in drug development.

In recent years, IBT6A hydrochloride has been studied extensively for its role in modulating various biological pathways. Its molecular structure, characterized by a specific arrangement of functional groups, allows it to interact with target proteins and enzymes in a highly selective manner. This selectivity is crucial for developing drugs with minimal side effects and high efficacy. The compound's ability to influence cellular processes has opened new avenues for research in areas such as cancer therapy, neurodegenerative diseases, and inflammation.

One of the most intriguing aspects of IBT6A hydrochloride is its potential in oncology research. Studies have demonstrated that this compound can inhibit the growth of certain cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, IBT6A hydrochloride has been found to disrupt the activity of proteins such as kinase enzymes, which are often overexpressed in tumors. This disruption leads to apoptosis (programmed cell death) and reduces tumor burden in preclinical models.

Furthermore, IBT6A hydrochloride has shown promise in the treatment of neurodegenerative disorders. Research indicates that it can cross the blood-brain barrier, allowing it to exert its effects directly on neuronal cells. In animal models of Alzheimer's disease and Parkinson's disease, IBT6A hydrochloride has been observed to mitigate cognitive decline and motor dysfunction by protecting against oxidative stress and neuroinflammation. These findings suggest that IBT6A hydrochloride could be a valuable therapeutic agent for patients suffering from these debilitating conditions.

The anti-inflammatory properties of IBT6A hydrochloride have also been extensively investigated. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. By modulating inflammatory pathways such as NF-κB and MAPK, IBT6A hydrochloride can reduce the production of pro-inflammatory cytokines like TNF-α and IL-6. This anti-inflammatory action not only alleviates symptoms but also prevents further tissue damage associated with prolonged inflammation.

Recent advancements in computational chemistry have enhanced our understanding of how IBT6A hydrochloride interacts with biological targets at the molecular level. Techniques such as molecular dynamics simulations and enzyme docking studies have revealed detailed insights into the binding mechanisms of this compound. These studies have identified key residues on target proteins that are critical for the efficacy of IBT6A hydrochloride, providing valuable information for structure-based drug design.

The synthesis of IBT6A hydrochloride has also seen significant improvements over the years. Researchers have developed more efficient synthetic routes that minimize byproducts and improve yield. These advancements have made it feasible to produce larger quantities of the compound for both preclinical and clinical studies. Additionally, green chemistry principles have been incorporated into the synthesis process to reduce environmental impact, ensuring sustainable production practices.

As interest in IBT6A hydrochloride grows, so does the need for robust analytical methods to quantify its presence in biological samples. Techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (LC-MS) have become indispensable tools for researchers studying this compound. These methods provide accurate and sensitive detection of IBT6A hydrochloride, enabling precise measurement of its concentration in tissues, plasma, and other biological fluids.

The future prospects for IBT6A hydrochloride are promising, with ongoing clinical trials evaluating its efficacy in various disease conditions. The compound's unique mechanism of action and broad spectrum of activity make it a versatile therapeutic option with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its pharmacological properties, IBT6A hydrochloride is poised to make significant contributions to modern medicine.